Cas no 2306269-05-4 (3-(oxetan-3-yl)azetidine;hydrochloride)

• Product Name: 3-(oxetan-3-yl)azetidine;hydrochloride
• CAS No: 2306269-05-4
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 5269500
• Update Time: 2026-03-09

3-(oxetan-3-yl)azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Oxetan-3-yl)azetidine hydrochloride
• 3-(oxetan-3-yl)azetidine;hydrochloride

• Inchi： 1S/C6H11NO.ClH/c1-5(2-7-1)6-3-8-4-6;/h5-7H,1-4H2;1H
• InChI Key： QGTKPBJATVODEV-UHFFFAOYSA-N
• SMILES： C1(C2COC2)CNC1.Cl

Additional information on 3-(oxetan-3-yl)azetidine;hydrochloride

Introduction to 3-(oxetan-3-yl)azetidine;hydrochloride (CAS No: 2306269-05-4)

3-(oxetan-3-yl)azetidine;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2306269-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines an azetidine ring with an oxetane moiety. The presence of the hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and potential therapeutic applications.

The structural composition of 3-(oxetan-3-yl)azetidine;hydrochloride consists of a six-membered azetidine ring connected to a three-membered oxetane ring. This configuration introduces a high degree of conformational flexibility, which is critical for its interaction with biological targets. The oxetane ring, in particular, is known for its strained three-membered structure, which can undergo ring-opening reactions under specific conditions, facilitating further chemical modifications. This characteristic makes the compound a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(oxetan-3-yl)azetidine;hydrochloride. The azetidine ring is a common motif in bioactive molecules, often found in drugs targeting various diseases due to its ability to mimic natural amino acid structures and interact with biological receptors. The hydrochloride salt form further improves the compound's pharmacokinetic properties, enhancing its bioavailability and metabolic stability.

One of the most promising areas of research involving 3-(oxetan-3-yl)azetidine;hydrochloride is its application in the development of novel antimicrobial agents. Antibiotic resistance remains a major global health challenge, necessitating the discovery of new compounds with unique mechanisms of action. The structural features of this compound suggest its potential to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of 3-(oxetan-3-yl)azetidine;hydrochloride exhibit promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA).

Another exciting avenue of research is the exploration of 3-(oxetan-3-yl)azetidine;hydrochloride as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By leveraging the structural flexibility of the oxetane and azetidine rings, researchers have designed analogs that can selectively inhibit specific kinases without affecting others. This targeted approach holds great promise for developing more effective and less toxic anticancer therapies.

The synthesis of 3-(oxetan-3-yl)azetidine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydrochloride salt typically occurs at the final stage to ensure optimal stability and solubility. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to streamline the synthesis process and improve yields. These methodologies align with contemporary trends in green chemistry, emphasizing efficiency and sustainability.

From a computational chemistry perspective, 3-(oxetan-3-yl)azetidine;hydrochloride has been extensively studied using molecular modeling techniques. These studies aim to elucidate its binding interactions with biological targets at an atomic level. By predicting how this compound interacts with proteins and enzymes, researchers can design more effective derivatives with enhanced pharmacological properties. The integration of machine learning algorithms has further accelerated these studies by enabling rapid screening of potential drug candidates.

The pharmaceutical industry has taken notice of the potential applications of 3-(oxetan-3-yl)azetidine;hydrochloride, leading to several ongoing clinical trials and preclinical studies. These investigations focus on evaluating the safety and efficacy of this compound in treating various conditions, including infectious diseases and cancer. The results from these trials are expected to provide valuable insights into its therapeutic potential and guide future drug development efforts.

In conclusion,3-(oxetan-3-yl)azetidine;hydrochloride (CAS No: 2306269-05-4) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents targeting infectious diseases and cancer. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.